Cas no 1214371-68-2 (3-(Pyridin-3-yl)-5-(trifluoromethyl)picolinonitrile)

3-(Pyridin-3-yl)-5-(trifluoromethyl)picolinonitrile structure
1214371-68-2 structure
Product Name:3-(Pyridin-3-yl)-5-(trifluoromethyl)picolinonitrile
CAS No:1214371-68-2
MF:C12H6F3N3
MW:249.191352367401
CID:4686348
Update Time:2023-08-15

3-(Pyridin-3-yl)-5-(trifluoromethyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(pyridin-3-yl)-5-(trifluoromethyl)picolinonitrile
    • 3-(Pyridin-3-yl)-5-(trifluoromethyl)picolinonitrile
    • Inchi: 1S/C12H6F3N3/c13-12(14,15)9-4-10(11(5-16)18-7-9)8-2-1-3-17-6-8/h1-4,6-7H
    • InChI Key: XQGQGYVZLBYMGM-UHFFFAOYSA-N
    • SMILES: FC(C1=CN=C(C#N)C(=C1)C1C=NC=CC=1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 333
  • Topological Polar Surface Area: 49.6
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